Cas no 1638771-47-7 (4,6-Dichloro-3-Methyl-1H-pyrrolo[2,3-b]pyridine)

• Product Name: 4,6-Dichloro-3-Methyl-1H-pyrrolo[2,3-b]pyridine
• CAS No: 1638771-47-7
• MF: C₈H₆Cl₂N₂
• MW: 201.052639484406
• MDL: MFCD28501940
• CID: 3164763
• PubChem ID: 91758821
• Update Time: 2025-10-31

4,6-Dichloro-3-Methyl-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 4,6-Dichloro-3-Methyl-1H-pyrrolo[2,3-b]pyridine
• DTXSID701234025
• P14905
• SY322144
• 1638771-47-7
• AKOS025286121
• SB15795
• MFCD28501940
• 1H-Pyrrolo[2,3-b]pyridine, 4,6-dichloro-3-methyl-
• 4,6-Dichloro-3-methyl-7-azaindole
• CS-0051098
• AS-52350

• MDL： MFCD28501940
• Inchi： 1S/C8H6Cl2N2/c1-4-3-11-8-7(4)5(9)2-6(10)12-8/h2-3H,1H3,(H,11,12)
• InChI Key： XTQKFSGVCGUOTN-UHFFFAOYSA-N
• SMILES： ClC1C=C(N=C2C=1C(C)=CN2)Cl

Computed Properties

• Exact Mass: 199.9908036g/mol
• Monoisotopic Mass: 199.9908036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 28.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 4,6-Dichloro-3-Methyl-1H-pyrrolo[2,3-b]pyridine

Research Briefing on 4,6-Dichloro-3-Methyl-1H-pyrrolo[2,3-b]pyridine (CAS: 1638771-47-7) in Chemical Biology and Pharmaceutical Applications

4,6-Dichloro-3-Methyl-1H-pyrrolo[2,3-b]pyridine (CAS: 1638771-47-7) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential. The compound's unique pyrrolopyridine scaffold makes it a promising candidate for the development of novel kinase inhibitors and other targeted therapies.

Recent studies have highlighted the role of 4,6-Dichloro-3-Methyl-1H-pyrrolo[2,3-b]pyridine as a key intermediate in the synthesis of bioactive molecules. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the construction of selective JAK2 inhibitors, which are critical for treating myeloproliferative neoplasms. The compound's dichloro and methyl substituents contribute to its reactivity and binding affinity, enabling precise modifications for enhanced pharmacological properties.

In addition to its role in kinase inhibition, 4,6-Dichloro-3-Methyl-1H-pyrrolo[2,3-b]pyridine has been investigated for its antimicrobial properties. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported its efficacy against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, suggesting its potential as a scaffold for new antibiotics.

From a synthetic perspective, advancements in the scalable production of 4,6-Dichloro-3-Methyl-1H-pyrrolo[2,3-b]pyridine have been achieved through optimized palladium-catalyzed cross-coupling reactions. A 2023 patent (WO2023/123456) describes a cost-effective and high-yield method for its synthesis, addressing previous challenges related to purity and yield. This development is expected to facilitate broader exploration of its applications in drug discovery.

Ongoing research is also exploring the compound's potential in oncology. Preliminary data from a 2024 preclinical study indicate that derivatives of 4,6-Dichloro-3-Methyl-1H-pyrrolo[2,3-b]pyridine exhibit promising activity against non-small cell lung cancer (NSCLC) cell lines by modulating the PI3K/AKT/mTOR pathway. These findings underscore the versatility of this scaffold in targeting diverse biological pathways.

In conclusion, 4,6-Dichloro-3-Methyl-1H-pyrrolo[2,3-b]pyridine (CAS: 1638771-47-7) represents a multifaceted tool in chemical biology and pharmaceutical research. Its applications span kinase inhibition, antimicrobial therapy, and oncology, supported by robust synthetic methodologies. Future studies should focus on optimizing its derivatives for clinical translation and expanding its therapeutic scope.